Cas no 2171228-02-5 (2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171228-02-5
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6394899
• PubChem ID: 165504216
• Update Time: 2025-11-01

2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• EN300-1493393
• 2171228-02-5
• 2-[(2R)-N-(4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid

• Inchi： 1S/C26H23ClN2O5/c1-16(25(32)29(14-24(30)31)18-12-10-17(27)11-13-18)28-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,28,33)(H,30,31)/t16-/m1/s1
• InChI Key： OLPGUPDEEOXQPH-MRXNPFEDSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC(=O)O)C([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Introduction to 2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171228-02-5)

2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid, identified by its CAS number 2171228-02-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a chiral center, an amide functional group, and a fluorenyl moiety. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for therapeutic applications.

The molecular structure of 2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid is composed of several key functional groups. The (9H-fluoren-9-yl)methoxycarbonyl group contributes to the compound's hydrophobicity and stability, while the 4-chlorophenyl substituent introduces electronic and steric effects that can influence its interactions with biological targets. The amide linkage and the carboxylic acid terminus further enhance its solubility and reactivity, making it a versatile building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural attributes of CAS No. 2171228-02-5 make it an attractive scaffold for designing molecules with specific pharmacological properties. For instance, the chiral center at the (2R) configuration suggests that this compound could exhibit enantioselective interactions with biological receptors, a feature that is increasingly important in drug design to improve efficacy and reduce side effects.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The fluorenyl moiety, in particular, has been extensively studied for its ability to enhance the metabolic stability and bioavailability of drug candidates. Additionally, the presence of the 4-chlorophenyl group allows for further derivatization, enabling chemists to fine-tune the properties of the molecule to meet specific therapeutic requirements.

Recent advancements in computational chemistry have also shed new light on the pharmacological potential of 2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid. Molecular docking studies have demonstrated that this compound can interact with various protein targets, including enzymes and receptors involved in disease pathways. These virtual screening approaches have helped identify promising lead compounds that can be further optimized through experimental synthesis and testing.

The synthesis of CAS No. 2171228-02-5 presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis are employed to achieve the desired stereochemical configuration at the chiral center. Additionally, protecting group strategies are crucial to prevent unwanted side reactions during the synthesis.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The amide bond and carboxylic acid terminus provide potential sites for hydrogen bonding interactions with biological targets, while the fluorenyl group enhances solubility and membrane permeability. These characteristics make it a valuable candidate for further investigation in preclinical models.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of CAS No. 2171228-02-5 exemplifies this synergy, as researchers from different fields contribute their expertise to unravel its potential therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.

Looking ahead, future research on 2-(2R)-N-(4-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid may focus on optimizing its pharmacokinetic properties through structural modifications. Additionally, exploring its interactions with other biological targets could uncover new therapeutic avenues. With advancements in synthetic methodologies and computational tools, there is great optimism that this compound will continue to be a valuable asset in the quest for novel therapeutics.